Cas no 750559-12-7 (1H-Pyrrole,2-(2-methyl-1,3-dioxolan-2-yl)-)

• Product Name: 1H-Pyrrole,2-(2-methyl-1,3-dioxolan-2-yl)-
• CAS No: 750559-12-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 561581
• PubChem ID: 45091812
• Update Time: 2024-03-01

1H-Pyrrole,2-(2-methyl-1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-(2-methyl-1,3-dioxolan-2-yl)-
• 1H-Pyrrole,2-(2-methyl-1,3-dioxolan-2-yl)-(9CI)
• 1H-Pyrrole, 2-(2-methyl-1,3-dioxolan-2-yl)-

• Inchi： 1S/C8H11NO2/c1-8(10-5-6-11-8)7-3-2-4-9-7/h2-4,9H,5-6H2,1H3
• InChI Key： SHTVLQSPNNGSNV-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C1(C)OCCO1

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2A^2
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals